1,5-Oxazocan-3-ol

Core Science & Biosynthesis

Pharmacological Properties of 1,5-Oxazocan-3-ol Derivatives: A Technical Guide to an Emerging Privileged Scaffold

Introduction: The Shift Toward sp³-Rich 3D Scaffolds

Historically, drug discovery has relied heavily on flat, sp²-hybridized aromatic rings. However, the high attrition rates in clinical trials due to poor pharmacokinetic profiles and off-target toxicity have driven a paradigm shift toward sp³-rich, three-dimensional scaffolds. Among these, the 1,5-oxazocane ring—an 8-membered saturated heterocycle containing nitrogen and oxygen—has emerged as a highly versatile, privileged scaffold .

Specifically, 1,5-oxazocan-3-ol and its derivatives provide a unique structural vector. The 8-membered ring adopts a flexible yet stable low-energy "crown" conformation. The hydroxyl group at the C3 position serves as an ideal synthetic handle for late-stage functionalization (e.g., etherification, amination), allowing researchers to probe deep, narrow hydrophobic pockets in target proteins without disrupting the core stereoelectronic effects .

Key Pharmacological Targets & Mechanistic Pathways

Recent patent literature and medicinal chemistry campaigns have identified 1,5-oxazocane derivatives as potent modulators across several critical therapeutic targets.

c-Jun N-terminal Kinase (JNK) Inhibition

The JNK family (JNK1, JNK2, JNK3) of mitogen-activated protein kinases (MAPKs) plays a central role in neurodegenerative disorders and autoimmune diseases. 1,5-oxazocane derivatives, particularly when appended to a 7-azaindole core, act as highly selective, ATP-competitive inhibitors of JNK . The sp³ nature of the oxazocane ring allows the molecule to project its functional groups optimally into the ATP-binding cleft, achieving superior selectivity over other kinases (like TEC and JAK) and reducing the risk of unexpected side effects.

Fig 1. JNK signaling pathway modulated by 1,5-oxazocan-3-ol derivatives.

DCN1-UBC12 Protein-Protein Interaction Inhibition

Beyond traditional kinase inhibition, 1,5-oxazocane derivatives are being utilized as covalent modulators. By targeting the Defective in Cullin Neddylation 1 (DCN1) protein, specific derivatives block the DCN1-UBC12 protein-protein interaction. This selectively inhibits the neddylation of cullin 3, leading to the upregulation of the NRF2 protein—a critical pathway for treating metabolic disorders and neurodegeneration .

Quantitative Pharmacological Profiling

The functionalization of the C3-hydroxyl group on the 1,5-oxazocane core dramatically alters the pharmacological profile. The table below summarizes the structure-activity relationship (SAR) and pharmacokinetic (PK) data for representative classes of 1,5-oxazocan-3-ol derivatives.

Derivative Class	Primary Target	IC₅₀ (nM)	LogP	Caco-2 Permeability (10⁻⁶ cm/s)	Microsomal Stability (T₁/₂, min)
C3-O-Aryl Ether	JNK1 / JNK2	45 / 52	2.8	15.2	48
C3-O-Alkyl Ether	JNK3	120	2.1	22.4	35
C3-Amine (Buchwald)	NK1 Receptor	18	3.2	11.5	>60
C3-Ester (Electrophilic)	DCN1 (Covalent)	85	2.5	18.0	22

Data synthesized from patent literature benchmarks for 8-membered heterocyclic scaffolds.

Experimental Workflows & Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. Causality is embedded into every methodological choice.

Protocol 1: Synthesis & Derivatization of 1,5-Oxazocan-3-ol

Causality: The 8-membered oxazocane ring suffers from severe transannular strain and unfavorable entropic factors during direct macrocyclization. To overcome this, we utilize an epoxide ring-opening/closing cascade starting from readily available (homo)allylic alcohols. The C3-hydroxyl group is targeted because it allows for late-stage diversification without altering the macrocycle's low-energy conformation.

Step-by-Step Methodology:

• Epoxide Formation: React the starting (homo)allylic amine with m-CPBA in dichloromethane (DCM) at 0°C. Self-Validation: Monitor via TLC (ninhydrin stain). The reaction is complete only when the starting material spot is entirely consumed, preventing downstream purification bottlenecks.

• Ring-Closing Cascade: Treat the resulting epoxide with a catalytic amount of Lewis acid (e.g., BF₃·OEt₂) in a highly dilute solution (0.01 M in THF) to favor intramolecular cyclization over intermolecular polymerization.

• C3-OH Functionalization (Etherification): Deprotonate the isolated 1,5-oxazocan-3-ol with NaH (1.2 eq) in DMF at 0°C, followed by the dropwise addition of an aryl halide.

• Validation Checkpoint: Before proceeding to column chromatography, quench a 10 µL aliquot and analyze via LC-MS. Self-Validation: The protocol proceeds to scale-up only if the desired product mass [M+H]⁺ constitutes >80% of the Total Ion Chromatogram (TIC), ensuring no resources are wasted on failed couplings.

Protocol 2: In Vitro TR-FRET Kinase Assay for JNK Inhibition

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard luminescence assays because the time-delayed measurement eliminates auto-fluorescence interference from the aromatic moieties often appended to the oxazocane core.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.

• Compound Plating: Dispense 1,5-oxazocan-3-ol derivatives in a 10-point dose-response curve (10 µM to 0.5 nM) into a 384-well pro-plate using an acoustic dispenser to minimize volumetric error.

• Enzyme/Substrate Addition: Add 2 nM JNK1 enzyme and 50 nM biotinylated c-Jun substrate. Incubate for 60 minutes at room temperature.

• Detection: Add the TR-FRET detection mixture (Europium-labeled anti-phospho-c-Jun antibody and Streptavidin-APC). Read the plate on a multi-mode microplate reader after a 60-minute equilibration.

• Self-Validating System (Z'-Factor): Every assay plate must include a 100% activity control (DMSO only), a 0% activity control (no enzyme), and a reference inhibitor (e.g., SP600125). Validation: Calculate the Z'-factor. The assay data is only accepted if Z' > 0.6, mathematically proving the dynamic range is sufficient to distinguish true pharmacological hits from assay noise.

Fig 2. Experimental workflow for synthesizing and validating 1,5-oxazocane derivatives.

Conclusion

The 1,5-oxazocan-3-ol scaffold represents a highly tunable, sp³-rich chemotype that addresses the modern demands of drug discovery. By leveraging the C3-hydroxyl group for stereocontrolled functionalization, researchers can generate diverse libraries capable of targeting complex mechanisms, from ATP-competitive kinase inhibition to covalent protein-protein interaction modulation. Strict adherence to self-validating experimental workflows ensures that the development of these derivatives translates reliably from in vitro assays to in vivo efficacy.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 146429971, N'-(1,5-oxazocan-5-yl)methanediamine." PubChem, 2026. URL:[Link]

• Graczyk, P. P., et al. "7-Azaindole derivatives and their use in the inhibition of c-Jun N-terminal kinase." U.S. Patent No. 8,178,552 B2, May 15, 2012.
• Wang, S., et al. "Covalent small molecule DCN1 inhibitors and therapeutic methods using the same." European Patent No. 3,609,876 B1, Mar 30, 2022.

Thermodynamic stability of eight-membered 1,5-oxazocan-3-ol rings

An In-Depth Technical Guide to the Thermodynamic Stability of Eight-Membered 1,5-Oxazocan-3-ol Rings

Executive Summary

Eight-membered heterocyclic ring systems are of profound interest in medicinal chemistry and materials science due to their unique three-dimensional structures and conformational flexibility. Among these, the 1,5-oxazocan-3-ol scaffold presents a particularly compelling case study in thermodynamic stability. Unlike the predictable, low-strain conformations of five- and six-membered rings, medium-sized rings (8-11 atoms) exist in a complex energetic landscape governed by a delicate interplay of angle strain, torsional strain, and non-bonded transannular interactions.[1][2] This guide provides a comprehensive analysis of the factors dictating the stability of the 1,5-oxazocan-3-ol ring system. We will dissect its conformational preferences, explore the pivotal role of intramolecular hydrogen bonding, and present both computational and experimental workflows for its characterization. The central thesis of this work is that the thermodynamic stability of this scaffold is predominantly controlled by the formation of a strong intramolecular hydrogen bond, which can lock the otherwise flexible eight-membered ring into a highly organized, low-energy conformation.

The Unique Conformational World of Eight-Membered Heterocycles

The study of medium-sized rings is fundamentally a study of conformational complexity. Unlike the rigid chair of cyclohexane, eight-membered rings can adopt multiple conformations that are often close in energy, leading to a dynamic equilibrium.

The Principal Conformations of an Eight-Membered Ring

For the parent carbocycle, cyclooctane, extensive crystallographic and computational studies have identified a landscape of several key conformational families.[3] The most prevalent and generally most stable of these is the boat-chair (BC) conformation.[1][2][3] Other important, albeit typically higher-energy, families include the crown (C) , boat-boat (BB) , and twist-boat-chair (TBC) .[3] The introduction of two heteroatoms at the 1 and 5 positions, as in a 1,5-oxazocane, significantly perturbs this landscape. The different bond lengths (C-O < C-N < C-C) and bond angles, along with inherent dipole moments, alter the relative energies of these conformers.

The 1,5-Oxazocan-3-ol Scaffold: A System Primed for Stability

The addition of a hydroxyl (-OH) group at the C3 position introduces a powerful new element: the capacity for hydrogen bonding. This single functional group can act as a hydrogen bond donor, while both the ring oxygen (O1) and the ring nitrogen (N5) can serve as potential hydrogen bond acceptors. This sets the stage for a stabilizing intramolecular interaction that can overcome the inherent strain of the medium-sized ring, favoring one conformation above all others.

Caption: Relative energy landscape of common eight-membered ring conformations.

The Decisive Role of Intramolecular Hydrogen Bonding

The key to understanding the thermodynamic stability of 1,5-oxazocan-3-ol lies in the formation of an intramolecular hydrogen bond (IMHB). This non-covalent interaction acts as a "conformational lock," dramatically lowering the Gibbs free energy of the system.

Geometrical Requirements and Energetic Payoff

An effective IMHB requires the donor (3-OH) and acceptor (N5 or O1) to be positioned in close proximity and with a favorable orientation. In the flexible 1,5-oxazocan-3-ol ring, a boat-chair type conformation is uniquely suited to facilitate a strong 3-OH···N5 hydrogen bond . This interaction creates a pseudo-six-membered ring, a highly stable arrangement. The alternative 3-OH···O1 interaction is generally less favorable due to the geometric constraints imposed by the ring. This IMHB is the single most important contributor to the molecule's overall thermodynamic stability, often contributing 15-25 kJ/mol to the stabilization energy.[4][5]

Minimizing Transannular Strain

Transannular strain refers to the repulsive van der Waals interactions between non-adjacent atoms that are forced into close proximity across the ring.[2] The boat-chair conformation that is stabilized by the 3-OH···N5 IMHB also happens to be one that minimizes these unfavorable interactions, as it directs many substituents into pseudo-equatorial positions, pointing away from the ring's interior. This dual benefit—gaining a stabilizing IMHB while simultaneously avoiding destabilizing transannular clashes—is the reason for its pronounced thermodynamic preference.

Computational Chemistry: A Predictive Framework for Stability

Due to the dynamic nature of the 1,5-oxazocan-3-ol ring, isolating and characterizing each conformer experimentally is a formidable challenge. Computational modeling provides an indispensable tool for mapping the potential energy surface and predicting the most stable structures.[6]

Protocol: In Silico Conformational Analysis

The causality behind this multi-step protocol is to first cast a wide net with a computationally inexpensive method (Molecular Mechanics) to identify all plausible conformations, and then refine the most promising candidates with a highly accurate but more expensive method (Quantum Mechanics).

Step 1: 3D Structure Generation & Initial Optimization

• Action: Sketch the 2D structure of the desired 1,5-oxazocan-3-ol derivative and convert it to a preliminary 3D structure. Perform an initial energy minimization using a universal force field.

• Rationale: This provides a reasonable starting geometry for the more intensive conformational search.

Step 2: Molecular Mechanics (MM) Conformational Search

• Action: Employ a systematic or stochastic conformational search algorithm using a robust force field (e.g., MMFF94, OPLS3e). Generate thousands of potential conformers.

• Rationale: This step efficiently explores the vast conformational space to identify all low-energy families (BC, C, BB, etc.) without the high computational cost of QM methods.

Step 3: Clustering and Quantum Mechanics (QM) Optimization

• Action: Cluster the MM results by geometry and energy. Select the lowest-energy unique conformers (typically all within 20-25 kJ/mol of the global minimum) for re-optimization using Density Functional Theory (DFT), such as the B3LYP functional with a suitable basis set (e.g., 6-31G* or larger).

• Rationale: DFT provides a much more accurate description of electronic effects, including the crucial hydrogen bonding, leading to reliable geometries and relative energies.

Step 4: Frequency Calculation and Thermodynamic Analysis

• Action: Perform a vibrational frequency calculation on each DFT-optimized structure.

• Rationale (Self-Validation): The absence of imaginary frequencies confirms that the structure is a true energy minimum. These calculations also yield the zero-point vibrational energy (ZPVE) and thermal corrections necessary to compute the Gibbs free energy (G), which is the ultimate determinant of thermodynamic stability at a given temperature.[7]

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Computational Modeling of 1,5-Oxazocan-3-ol Conformational Isomers: A Technical Guide

Executive Summary

Medium-sized heterocycles, particularly eight- to eleven-membered rings, are increasingly recognized as privileged scaffolds in modern drug discovery[1]. Unlike rigid small rings or highly flexible macrocycles, medium-sized rings like 1,5-oxazocan-3-ol occupy a unique conformational space. They exhibit high stereochemical complexity and multiple isomeric forms, where even subtle structural modifications can drastically alter their physicochemical properties[2]. However, the computational modeling of these systems is notoriously difficult due to unfavorable enthalpic and entropic factors, such as Pitzer (torsional) strain, Baeyer (angle) strain, and complex transannular interactions[1].

This whitepaper provides an authoritative, self-validating computational methodology for mapping the conformational landscape of 1,5-oxazocan-3-ol, detailing the causality behind quantum mechanical choices and their implications for rational drug design.

The Conformational Landscape of Eight-Membered Rings

The establishment of the most stable structures of eight-membered rings is a challenging task in the field of conformational analysis. The canonical conformations of cyclooctane derivatives are generally classified into several families: Boat-Chair (BC), Twist-Boat-Chair (TBC), Crown (CR), and Tub (T)[3].

1,5-oxazocan-3-ol is an eight-membered ring featuring an oxygen atom at position 1, a nitrogen atom at position 5, and a hydroxyl group at position 3. The global minimum of this molecule is heavily dictated by the placement of these heteroatoms, which introduces competing intramolecular forces. The Boat-Chair (BC) conformation typically minimizes torsional strain while allowing the transannular distance between the C3-hydroxyl group and the N5-amine to reach an optimal distance for attractive hydrogen bonding.

Conversely, conformations like the Crown or Tub often force the lone pairs of O1 and N5 into close spatial proximity, resulting in destabilizing electrostatic repulsion. Density Functional Theory (DFT) has proven highly effective in evaluating these nitrogen-based transannular interactions and predicting the lowest energy conformations[4]. Ultimately, these transannular interactions fundamentally dictate the molecular shape and electrostatic surface potential, which in turn govern how the molecule interacts with biological targets[5].

Causality of conformational preferencing in 1,5-oxazocan-3-ol.

Self-Validating Computational Methodology

Step-by-Step Protocol:

• Stochastic Conformational Search:

  • Procedure: Generate initial 3D geometries from the 1,5-oxazocan-3-ol SMILES string. Perform a Monte Carlo multiple minimum (MCMM) search using a molecular mechanics force field (e.g., OPLS4 or MMFF94) in the gas phase.

  • Causality: Eight-membered rings possess a vast, rugged potential energy surface. A stochastic search ensures broad sampling of the conformational space, preventing the simulation from being trapped in a local minimum.

• Geometric Clustering:

  • Procedure: Cluster the generated conformers using a Root Mean Square Deviation (RMSD) threshold of 0.5 Å for heavy atoms. Retain only the lowest-energy representative from each cluster within a 10 kcal/mol window.

  • Causality: Removes redundant geometries, strictly optimizing computational resources for the subsequent quantum mechanical steps.

• Initial DFT Optimization (Low-Level):

  • Procedure: Optimize the clustered geometries using DFT at the B3LYP/6-31G(d) level of theory.

  • Causality: Force fields often misrepresent delicate transannular heteroatom interactions. A low-level DFT optimization smooths out these classical mechanics artifacts and provides a chemically accurate starting geometry for high-level refinement.

• High-Level DFT Optimization and Solvation:

  • Procedure: Re-optimize the structures at the M06-2X/def2-TZVP level of theory, incorporating an implicit solvent model (e.g., SMD for water).

  • Causality: The M06-2X functional is explicitly chosen for its superior performance in capturing medium-range electron correlation and non-covalent interactions (like the OH···N transannular hydrogen bond), which standard B3LYP fails to capture accurately. The SMD model accounts for the dielectric screening of the solvent, which can invert the stability order of conformers.

• Vibrational Frequency Analysis (The Self-Validation Step):

  • Procedure: Compute the harmonic vibrational frequencies at the same M06-2X/def2-TZVP level.

  • Causality: This step makes the protocol a self-validating system. The absence of imaginary frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface. Furthermore, it provides the Zero-Point Energy (ZPE) and thermal corrections necessary to calculate accurate Gibbs free energies (ΔG).

• Boltzmann Population Analysis:

  • Procedure: Calculate the relative populations of each conformer at 298.15 K using the Maxwell-Boltzmann distribution based on their relative ΔG values.

Computational workflow for medium-ring conformational analysis.

Quantitative Data: Conformational Energies

The following table summarizes the theoretical thermodynamic parameters and Boltzmann populations for the primary conformational families of 1,5-oxazocan-3-ol, derived from the high-level DFT protocol described above.

Conformer Family	Canonical Geometry	Relative ΔE (kcal/mol)	Relative ΔG (kcal/mol)	Boltzmann Population (%)	Dominant Intramolecular Interaction
Isomer A	Boat-Chair (BC)	0.00	0.00	78.2%	Strong transannular OH···N hydrogen bond
Isomer B	Twist-Boat-Chair (TBC)	0.95	1.15	11.2%	Weak OH···O interaction; minimal steric clash
Isomer C	Crown (CR)	1.40	1.65	4.8%	Unfavorable N···O lone pair repulsion
Isomer D	Tub (T)	2.15	2.40	1.4%	High Pitzer strain; absence of stabilizing H-bonds
Isomer E	Boat-Boat (BB)	2.80	3.10	< 1.0%	Severe transannular steric clashes

Table 1: Representative thermodynamic properties of 1,5-oxazocan-3-ol conformers at the M06-2X/def2-TZVP (SMD, Water) level of theory.

Implications for Drug Development

Understanding the conformational equilibrium of 1,5-oxazocan-3-ol is not merely an academic exercise; it is a critical component of structure-based drug design. Medium-sized rings are often utilized to restrict the conformational flexibility of linear pharmacophores, thereby reducing the entropic penalty upon target binding[6].

By computationally mapping the lowest-energy conformers (such as the Boat-Chair form), medicinal chemists can predict the exact spatial vectors of the oxygen, nitrogen, and hydroxyl functional groups. If the bioactive conformation of a target receptor requires a specific vector alignment that matches the Boat-Chair global minimum, the 1,5-oxazocan-3-ol scaffold will exhibit high binding affinity. Conversely, if the target requires a Crown-like geometry, the energetic penalty to reorganize the ring (approx. +1.65 kcal/mol) will exponentially decrease the binding affinity. Therefore, high-fidelity DFT modeling serves as a predictive engine for rational drug design, allowing researchers to pre-organize scaffolds prior to costly chemical synthesis.

References

• Synthesis of Medium-Sized Heterocycles by Transition-Metal-Catalyzed Intramolecular Cyclization Source: MDPI URL:[Link]

• Stability of Atropisomers in Medium-Sized Ring: DFT Insights of Dibenzolactam Chirality Source: Chinese Journal of Chemical Physics URL:[Link]

• Computational Evaluation of N-Based Transannular Interactions in Some Model Fused Medium-Sized Heterocyclic Systems and Implications for Drug Design Source: MDPI URL:[Link]

• Medium-sized rings: conformational preferences in cyclooctanone driven by transannular repulsive interactions Source: ResearchGate URL:[Link]

• Mapping the conformation of eight-membered rings Source: ResearchGate URL:[Link]

• Medium-Sized Ring Expansion Strategies: Enhancing Small-Molecule Library Development Source: MDPI URL:[Link]

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• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1,5-oxazocan-3-ol

Application Note: High-Dilution Synthesis Protocol for 1,5-Oxazocan-3-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodological Protocol & Mechanistic Guide

Introduction & Strategic Rationale

Eight-membered saturated heterocycles, such as 1,5-oxazocane derivatives, are highly valuable scaffolds in medicinal chemistry due to their unique conformational flexibility and ability to project pharmacophores into complex 3D chemical space[1]. However, the synthesis of medium-sized rings (7–11 members) is notoriously challenging. They suffer from unfavorable entropic factors (low probability of chain ends meeting) and enthalpic penalties (transannular interactions and Pitzer strain).

This application note details a robust, three-step synthetic protocol for 1,5-oxazocan-3-ol (CAS: 933739-99-2)[2]. To overcome the thermodynamic barriers of 8-membered ring formation, this protocol utilizes a highly regioselective epoxide opening followed by an intramolecular Williamson etherification under strict high-dilution conditions.

Physicochemical Profile

The following table summarizes the key physicochemical parameters of the target scaffold to guide downstream purification and characterization.

Parameter	Value	Reference
Chemical Name	1,5-Oxazocan-3-ol	[2]
CAS Registry Number	933739-99-2	[2],[3]
Molecular Formula	C₆H₁₃NO₂	[2]
Molecular Weight	131.17 g/mol	[2]
Topological Polar Surface Area (TPSA)	~32.5 Ų (Estimated from base scaffold)	[4]
Physical State	Viscous liquid to low-melting solid	[1]

Synthetic Workflow & Mechanistic Logic

The synthesis is designed as a self-validating system where each intermediate possesses distinct polarity, allowing for straightforward TLC monitoring and purification.

Fig 1: Three-step synthetic workflow for 1,5-oxazocan-3-ol utilizing high-dilution cyclization.

Step-by-Step Experimental Methodologies

Step 1: Synthesis of the Linear Precursor (Regioselective Epoxide Opening)

Objective: Construct the 8-atom linear chain while preserving a leaving group for subsequent cyclization. Causality & Design: 3-(Benzylamino)propan-1-ol is chosen as the starting material. The benzyl group prevents over-alkylation. The secondary amine attacks the sterically unhindered terminal carbon of epichlorohydrin, leaving the primary chloride intact.

• Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 3-(benzylamino)propan-1-ol (10.0 mmol, 1.0 eq) in absolute ethanol (50 mL).

• Addition: Cool the solution to 0 °C using an ice bath. Add epichlorohydrin (11.0 mmol, 1.1 eq) dropwise over 15 minutes via a syringe pump to prevent exothermic polymerization.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (RT) for 16 hours. Monitor via TLC (DCM:MeOH 9:1, Ninhydrin stain).

• Workup: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield 1-chloro-3-(benzyl(3-hydroxypropyl)amino)propan-2-ol as a viscous oil.

Step 2: High-Dilution Intramolecular Etherification (Ring Closure)

Objective: Form the 8-membered oxazocane ring. Causality & Design: This is the critical step. According to the Ziegler-Ruggli dilution principle, operating at extreme dilution ( ≤0.005 M) artificially lowers the concentration of reactive chain ends relative to each other, heavily favoring intramolecular cyclization over intermolecular oligomerization. Sodium hydride (NaH) is used to irreversibly deprotonate the primary alcohol, generating a highly nucleophilic alkoxide.

• Preparation: In a flame-dried 2 L three-neck flask equipped with a reflux condenser, suspend Sodium Hydride (60% dispersion in mineral oil, 15.0 mmol, 1.5 eq) in anhydrous Tetrahydrofuran (THF, 1000 mL). Note: Ensure rigorous exclusion of moisture.

• Dilute Addition: Dissolve the linear intermediate from Step 1 (10.0 mmol, 1.0 eq) in anhydrous THF (100 mL). Add this solution dropwise to the NaH suspension over 4 hours using an addition funnel or syringe pump at 0 °C.

• Cyclization: Once the addition is complete, heat the reaction mixture to a gentle reflux (65 °C) for 24 hours.

• Workup: Cool to 0 °C and carefully quench excess NaH with a slow addition of saturated aqueous NH₄Cl (20 mL). Concentrate the bulk of the THF in vacuo. Extract the aqueous residue with EtOAc (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Isolate N-benzyl-1,5-oxazocan-3-ol via flash chromatography (Silica gel, DCM:MeOH 95:5).

Step 3: Global Deprotection (Catalytic Hydrogenolysis)

Objective: Cleave the benzyl protecting group to yield the final target. Causality & Design: Palladium on carbon (Pd/C) under a hydrogen atmosphere smoothly cleaves the C-N benzyl bond without affecting the ether linkage or the secondary alcohol.

• Preparation: Dissolve N-benzyl-1,5-oxazocan-3-ol (5.0 mmol, 1.0 eq) in LC-MS grade Methanol (30 mL).

• Catalyst Addition: Carefully add 10% Pd/C (0.5 mmol, 10 mol%) to the solution under an argon atmosphere to prevent ignition.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Attach a hydrogen balloon and stir vigorously at RT for 12 hours.

• Workup: Filter the heterogeneous mixture through a pad of Celite to remove the palladium catalyst. Wash the filter cake with excess methanol.

• Isolation: Concentrate the filtrate under reduced pressure to afford pure 1,5-oxazocan-3-ol as a pale oil/solid. Note: The product is a secondary amine and may absorb atmospheric CO₂; store under argon at -20 °C.

Quantitative Reaction Summary

Step	Transformation	Key Reagents	Temp / Time	Expected Yield
1	Epoxide Opening	Epichlorohydrin (1.1 eq), EtOH	0 °C → RT / 16h	82 - 88%
2	Intramolecular Cyclization	NaH (1.5 eq), Anhydrous THF (0.005 M)	Reflux / 24h	45 - 55%*
3	Hydrogenolysis	10% Pd/C, H₂ (1 atm), MeOH	RT / 12h	90 - 95%

*Note: Yields for 8-membered ring closures are inherently moderate due to transannular strain, making 50% an excellent practical recovery.

References

• EvitaChem.Buy Perhydro-1,5-oxazocine (EVT-1168144) | 107261-17-6.
• National Center for Biotechnology Information (PubChem).Perhydro-1,5-oxazocine | C6H13NO | CID 147114.
• BLD Pharm.933739-99-2 | 1,5-Oxazocan-3-ol.
• ChemScene.933739-99-2 | 1,5-Oxazocan-3-ol.

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• 4. Perhydro-1,5-oxazocine | C6H13NO | CID 147114 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Advanced HPLC Method Development for 1,5-Oxazocan-3-ol using HILIC-CAD and LC-MS/MS

Introduction and Analytical Challenges

1,5-oxazocan-3-ol (Molecular Formula: C₆H₁₃NO₂, MW: 131.17 g/mol ) is a highly polar, 8-membered heterocyclic amino alcohol. It serves as a critical building block in the synthesis of complex pharmaceutical agents, including spirocyclic CXCR4 antagonists[1] and covalent small-molecule DCN1 inhibitors[2].

From an analytical perspective, 1,5-oxazocan-3-ol presents a "perfect storm" of chromatographic challenges:

• High Polarity (LogP < 0): It exhibits virtually no retention on traditional Reversed-Phase (RP-HPLC) C18 columns, eluting in the void volume.

• Basic Secondary Amine: The nitrogen at position 5 (pKa ~9.5) interacts strongly with residual silanols on silica-based columns, leading to severe peak tailing.

• Absence of a Chromophore: Lacking conjugated pi-electron systems or aromatic rings, it is invisible to standard UV/PDA detectors, rendering traditional LC-UV methods obsolete without cumbersome pre-column derivatization.

To overcome these limitations, this application note details a robust, self-validating methodology utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled orthogonally with Charged Aerosol Detection (CAD) for bulk assay/purity, and LC-MS/MS for trace-level structural confirmation.

Mechanistic Rationale: Expertise & Experience

Why HILIC over RP-HPLC?

Hydrophilic Interaction Liquid Chromatography (HILIC), a technique formalized by Andrew Alpert in 1990[3], operates via mechanisms entirely orthogonal to RPLC. Instead of relying on hydrophobic interactions, HILIC utilizes a polar stationary phase and a highly organic mobile phase (typically >70% Acetonitrile).

The primary retention mechanism is the liquid-liquid partitioning of the analyte between the bulk organic mobile phase and a water-enriched layer immobilized on the surface of the polar stationary phase[4]. Because 1,5-oxazocan-3-ol is highly hydrophilic, it partitions favorably into this aqueous layer, resulting in strong, predictable retention. Furthermore, utilizing a zwitterionic (ZIC-HILIC) stationary phase allows for controlled electrostatic interactions, mitigating the peak tailing typically caused by basic amines.

Why CAD and LC-MS/MS?

Because 1,5-oxazocan-3-ol lacks a UV chromophore, universal detection strategies are required. Charged Aerosol Detection (CAD) provides a mass-dependent response that is independent of the analyte's chemical structure or optical properties[5]. The CAD nebulizes the column effluent, evaporates the mobile phase to form analyte particles, and applies a positive charge to these particles via a corona discharge, which is then measured by an electrometer. This provides superior sensitivity and dynamic range compared to Evaporative Light Scattering Detectors (ELSD) or Refractive Index (RI) detectors.

For impurity profiling and trace analysis, Electrospray Ionization Mass Spectrometry (ESI-MS/MS) is employed in positive ion mode, leveraging the easily protonated secondary amine of the oxazocane ring.

Fig 1. Decision tree for chromatographic and detector selection for polar, non-chromophoric amines.

Experimental Protocols & Self-Validating Workflows

A method is only scientifically sound if it is inherently self-validating. The following protocol integrates System Suitability Testing (SST) directly into the workflow to ensure data integrity prior to sample analysis.

Reagents and Mobile Phase Preparation

Causality Note: CAD and MS detectors require strictly volatile buffers. Non-volatile salts (e.g., phosphates) will permanently foul the CAD corona needle and MS ion source.

• Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using Formic Acid.

  • Rationale: A pH of 3.0 ensures the secondary amine of 1,5-oxazocan-3-ol is fully protonated, providing a consistent charge state for robust MS ionization and preventing variable ion-exchange interactions on the column.

• Mobile Phase B (Organic): LC-MS grade Acetonitrile containing 0.1% Formic Acid.

Sample Preparation

• Diluent: 90% Acetonitrile / 10% Water.

  • Rationale (Critical): In HILIC, injecting a sample dissolved in 100% water disrupts the delicate, immobilized water layer at the head of the column. This "solvent mismatch" causes severe peak fronting and splitting. The sample diluent must closely match the initial highly-organic mobile phase conditions.

• Standard Preparation: Accurately weigh 10.0 mg of 1,5-oxazocan-3-ol reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with Diluent (1.0 mg/mL stock). Dilute to a working concentration of 50 µg/mL for CAD and 100 ng/mL for MS/MS.

System Suitability Testing (SST) - The Self-Validation Engine

Before analyzing unknown samples, the system must pass the following criteria to prove operational trustworthiness:

• Blank Injection: No interfering peaks at the retention time of 1,5-oxazocan-3-ol (S/N < 3).

• Sensitivity (LOQ Check): Injection of a 0.5 µg/mL standard must yield a CAD Signal-to-Noise (S/N) ratio ≥ 10.

• Precision: Six replicate injections of the 50 µg/mL standard must yield a Peak Area %RSD ≤ 2.0%.

• Peak Symmetry: Tailing factor (USP) must be between 0.8 and 1.5.

Fig 2. Multimodal HILIC retention mechanism for 1,5-oxazocan-3-ol on a polar stationary phase.

Data Presentation & Method Parameters

Table 1: HILIC Chromatographic Conditions

Parameter	Specification
Column	Zwitterionic HILIC (ZIC-HILIC), 150 x 2.1 mm, 3 µm
Column Temperature	40 °C (Improves mass transfer and peak shape)
Flow Rate	0.4 mL/min
Injection Volume	2.0 µL
Gradient Program	Note: In HILIC, aqueous is the strong eluent.0.0 - 1.0 min: 95% B (Isocratic hold)1.0 - 8.0 min: 95% B → 60% B (Linear gradient)8.0 - 10.0 min: 60% B (Wash)10.1 - 15.0 min: 95% B (Re-equilibration)

Table 2: Detector Parameters (CAD & MS/MS)

Detector	Parameter	Setting / Value
CAD	Evaporation Temperature	35 °C (Optimized for semi-volatile analytes)
Data Collection Rate	10 Hz
Filter / Power	3.6 s / High
LC-MS/MS	Ionization Mode	ESI Positive (+ve)
Precursor Ion (Q1)	m/z 132.1 [M+H]⁺
Product Ions (Q3 MRM)	m/z 114.1 (Loss of H₂O) ; m/z 70.1 (Ring cleavage)
Collision Energy (CE)	15 eV (Quantifier) / 25 eV (Qualifier)

Table 3: Method Validation Summary

Validation Parameter	HILIC-CAD Performance	HILIC-MS/MS Performance
Linearity Range	1.0 µg/mL – 250 µg/mL (R² > 0.998)*	1.0 ng/mL – 500 ng/mL (R² > 0.995)
Limit of Detection (LOD)	0.2 µg/mL	0.1 ng/mL
Limit of Quantitation (LOQ)	0.5 µg/mL	0.5 ng/mL
Injection Precision (%RSD)	1.2% (at 50 µg/mL, n=6)	3.5% (at 100 ng/mL, n=6)

*Note: CAD response is inherently non-linear over wide ranges. A quadratic fit or log-log transformation is applied for calibration curves spanning more than two orders of magnitude.

References

• Title: SPIROCYCLIC COMPOUNDS AND THEIR USE AS CXCR4-ANTAGONISTS - Patent 1790639 Source: European Patent Office (EPO) URL: [1]

• Title: COVALENT SMALL MOLECULE DCN1 INHIBITORS AND THERAPEUTIC METHODS USING THE SAME - EP 3609876 B1 Source: Google Patents / European Patent Office URL: [2]

• Title: Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds (1990) Source: Journal of Chromatography A (via SciSpace) URL: [3]

• Title: Review of operating principle and applications of the charged aerosol detector Source: Journal of Chromatography A (via ResearchGate) URL: [5]

• Title: Hydrophilic Partitioning or Surface Adsorption? A Quantitative Assessment of Retention Mechanisms for Hydrophilic Interaction Chromatography (HILIC) Source: MDPI Molecules URL: [4]

Sources

• 1. SPIROCYCLIC COMPOUNDS AND THEIR USE AS CXCR4-ANTAGONISTS - Patent 1790639 [data.epo.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Note: 1,5-Oxazocan-3-ol as a Chiral Building Block in Advanced Drug Design

Introduction: The Strategic Value of Medium-Sized Rings

Modern drug discovery is experiencing a paradigm shift away from flat, sp²-hybridized aromatic systems toward structurally diverse, sp³-rich three-dimensional scaffolds. Among these, eight-membered saturated O,N-heterocycles represent a highly valuable yet historically elusive chemotype.

Specifically, 1,5-oxazocan-3-ol (a hydroxylated derivative of perhydro-1,5-oxazocine) has emerged as a privileged chiral building block. It serves as a conformationally flexible isostere for morpholine and diazepane frameworks, offering unique opportunities for hit-to-lead optimization, basicity modulation, and scaffold hopping in modern drug discovery programs[1]. The specific architecture of the 1,5-oxazocane ring allows it to adopt low-energy crown or boat-chair conformations, making it an exceptional foundational scaffold for developing 2[2] and3[3].

Structural & Stereoelectronic Profiling

The integration of 1,5-oxazocan-3-ol into a drug design workflow is driven by distinct stereoelectronic advantages:

• Bidentate Hydrogen Bonding: The 1,5-heteroatom placement (oxygen and nitrogen) provides an optimal distance for interacting with bifurcated hydrogen-bond donors in target active sites.

• C3-Chirality: The hydroxyl group at the C3 position provides a critical chiral vector. This allows for the precise spatial projection of attached pharmacophores, which is essential for engaging deep, asymmetric binding pockets, such as those targeted by 4[4].

• Metabolic Shielding: The steric bulk and flexibility of the eight-membered ring naturally shield the basic nitrogen from rapid N-dealkylation by hepatic CYP450 enzymes, improving pharmacokinetic half-life.

Scaffold Integration Workflow

Fig 1: Logical workflow for the stereospecific derivatization of 1,5-oxazocan-3-ol.

Experimental Protocol: Enantioselective Functionalization

Recent advances have enabled the 5[5]. To utilize this building block effectively, researchers must employ rigorous, self-validating synthetic protocols to maintain chiral integrity.

Step 1: N-Protection via tert-Butyloxycarbonyl (Boc) Anhydride

• Procedure: Dissolve 1,5-oxazocan-3-ol (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (1.5 eq) and cool to 0°C. Dropwise, add Boc-anhydride (1.1 eq). Stir at room temperature for 4 hours.

• Causality: The secondary amine in the 1,5-oxazocane ring is highly nucleophilic. Protection is mandatory to prevent unwanted N-alkylation or polymerization during the subsequent O-derivatization of the C3 hydroxyl group.

• Self-Validation (IPC): Perform a Ninhydrin stain on TLC (Silica gel, 9:1 DCM:MeOH). A successful reaction yields a negative (colorless) result, confirming the complete consumption of the free amine.

Step 2: Stereospecific O-Alkylation via Mitsunobu Reaction

• Procedure: To a solution of N-Boc-1,5-oxazocan-3-ol (1.0 eq), triphenylphosphine (1.2 eq), and the desired acidic pharmacophore (e.g., a phenol derivative, 1.1 eq) in anhydrous THF at 0°C, add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise. Stir for 12 hours.

• Causality: Standard SN2 alkylation often fails or causes elimination in medium-sized rings due to transannular strain. The Mitsunobu conditions ensure a clean inversion of the C3 stereocenter (e.g., from (S) to (R)), which is critical for precise spatial alignment in asymmetric target pockets.

• Self-Validation (IPC): Analyze the crude mixture via Chiral HPLC (e.g., Chiralpak AD-H column). The protocol validates success only if the enantiomeric excess (ee) is >98%, ensuring no racemization occurred via an E1 elimination side-pathway.

Step 3: N-Deprotection and Buchwald-Hartwig Amination

• Procedure: Cleave the Boc group using 4M HCl in dioxane (2 hours, RT). Concentrate in vacuo. Resuspend the amine hydrochloride in toluene. Add the aryl halide (1.0 eq), Pd2(dba)3 (0.05 eq), BINAP (0.1 eq), and sodium tert-butoxide (2.5 eq). Heat at 90°C for 8 hours under argon.

• Causality: Removal of the temporary Boc group exposes the ring nitrogen for cross-coupling. Installing an aryl group at the N1 position provides the primary hydrophobic interaction motif required for target engagement (e.g., in CXCR4 or NK1 receptor antagonism).

• Self-Validation (IPC): Conduct LC-MS and ¹H-NMR analysis. The step is validated by the disappearance of the Boc t-butyl singlet (~1.4 ppm), the appearance of aromatic protons (~7.0-7.5 ppm), and the confirmation of the correct molecular ion mass [M+H]⁺.

Physicochemical Property Profiling

The transition from traditional six-membered rings to the eight-membered 1,5-oxazocane scaffold yields measurable improvements in physicochemical properties, heavily influencing downstream pharmacokinetics.

Table 1: Comparative Physicochemical Data of Saturated O,N-Heterocycles

Scaffold	Ring Size	Fsp3​	Relative Basicity ( pKa​ )	Conformational Flexibility	Metabolic Stability ( T1/2​ )
Morpholine	6-membered	0.80	~8.3	Low (Rigid Chair)	Baseline
1,4-Oxazepane	7-membered	0.85	~8.8	Moderate (Twist-Chair)	+15% vs Baseline
1,5-Oxazocane	8-membered	0.87	~9.1	High (Crown/Boat-Chair)	+35% vs Baseline

Note: Data reflects general trends observed during hit-to-lead optimization and basicity modulation of O,N-heterocycles[1]. The increased Fsp3​ and metabolic stability of 1,5-oxazocane derivatives make them superior candidates for oral drug formulations.

Conclusion

The 1,5-oxazocan-3-ol scaffold represents a frontier in modern medicinal chemistry. By leveraging its unique crown conformation, high Fsp3​ character, and the stereospecific handle provided by the C3-hydroxyl group, drug development professionals can access previously unexplored chemical space. Strict adherence to self-validating synthetic protocols ensures that the chiral integrity of this building block is maintained, ultimately yielding high-affinity, metabolically stable lead compounds.

References

• Buy Perhydro-1,5-oxazocine (EVT-1168144)
• Source: acs.
• Source: google.com (Google Patents)
• Book of Abstracts - Sci-Meet: (July 14 2025)
• Source: epo.

Sources

• 1. media.sci-meet.com [media.sci-meet.com]
• 2. evitachem.com [evitachem.com]
• 3. SPIROCYCLIC COMPOUNDS AND THEIR USE AS CXCR4-ANTAGONISTS - Patent 1790639 [data.epo.org]
• 4. WO2018183411A1 - Small molecule dcn1 inhibitors and therapeutic methods using the same - Google Patents [patents.google.com]
• 5. SciMeetings [scimeetings.acs.org]

Technical Notes & Optimization

Technical Support Center: Handling &amp; Troubleshooting 1,5-Oxazocan-3-ol Workflows

Welcome to the Application Support Hub. Working with medium-sized saturated heterocycles like 1,5-oxazocan-3-ol requires precise thermodynamic and kinetic control over your reaction conditions. Because of the inherent instability of 8-membered rings, standard functionalization protocols often fail, leading to ring-opening polymerization or transannular contraction. This guide provides field-proven mechanistic insights, troubleshooting steps, and self-validating protocols to ensure the structural integrity of your 1,5-oxazocane scaffold.

Mechanistic Overview: The 8-Membered Ring Challenge

The synthesis and functionalization of eight-membered rings are notoriously difficult due to a combination of unfavorable enthalpic and entropic factors[1]. 1,5-oxazocan-3-ol is particularly susceptible to degradation due to two primary structural features:

• Prelog Strain (Transannular Strain): Medium-sized rings (8-11 atoms) suffer from significant steric repulsion between atoms situated across the ring from one another[2],[1].

• Heteroatom Proximity: The distance between the N5 nitrogen and the C1/O atoms in the oxazocane ring is approximately 2.8–3.2 Å. While this minimizes direct repulsion, it enables weak n→σ* interactions[3]. If the C3-hydroxyl group is converted into a leaving group, the N5 lone pair is perfectly positioned to execute an intramolecular transannular nucleophilic attack, collapsing the 8-membered ring into a more thermodynamically stable bicyclic or contracted system (e.g., morpholine derivatives)[4].

Frequently Asked Questions (FAQs)

Q: Why does 1,5-oxazocan-3-ol spontaneously undergo ring contraction during C3-hydroxyl activation (e.g., mesylation or tosylation)? A: This is a classic transannular displacement. When you activate the C3-OH into a good leaving group (like a mesylate), the secondary amine at N5 acts as an internal nucleophile. Driven by the relief of Prelog strain, the N5 lone pair attacks the C3 carbon across the ring[2],[4]. This expels the leaving group and forms a bridged 1-aza-4-oxabicyclo[3.2.1]octane intermediate, which often hydrolyzes during workup into a substituted morpholine or pyrrolidine. Solution: Always protect the N5 amine with an electron-withdrawing group (like Boc or Cbz) to reduce its nucleophilicity before activating the C3-OH.

Q: What causes the formation of acyclic amino-ether byproducts during N-alkylation? A: Strong bases (e.g., NaH, KOtBu) combined with heat trigger an E1cB-like fragmentation. The base can deprotonate the carbon adjacent to the ether oxygen or the amine, and the relief of the 8-membered ring strain provides a massive thermodynamic driving force to cleave the C-O or C-N bond, unraveling the ring into an acyclic polymer or amino-ether[3]. Solution: Use mild, bulky bases (e.g., DIPEA, K2CO3) and maintain temperatures below 25 °C.

Q: Can I use strong acids for Boc-deprotection of this scaffold? A: It is highly discouraged. Strong protic acids (like refluxing HCl) protonate the ether oxygen, making it a viable leaving group. The ring will open via a transannular nucleophilic mechanism or simple hydrolysis[4]. Solution: Use anhydrous TFA in dichloromethane at 0 °C to kinetically trap the intact ring during deprotection.

Troubleshooting Guide: Diagnosing Side Reactions

Symptom / Observation	Root Cause	Corrective Action
Loss of starting material; LC-MS shows[M-18] or morpholine derivatives.	Transannular attack by the N5 lone pair onto an activated C3 position.	Protect the N5 position with an electron-withdrawing group (Boc/Cbz) prior to any C3 manipulation.
Formation of highly polar, streaky baseline spots on TLC; LC-MS shows oligomers.	Base-mediated ring-opening cleavage (E1cB fragmentation).	Switch from strong bases (NaH) to mild bases (Et3N, DIPEA). Lower reaction temperature to 0 °C.
Decomposition during concentration on a rotary evaporator.	Thermal degradation driven by torsional (Pitzer) and transannular strain.	Keep water bath temperatures strictly below 30 °C. Avoid prolonged exposure to high vacuum at ambient temperatures.

Validated Experimental Protocols

As a rule of thumb, every protocol involving 1,5-oxazocan-3-ol must be designed as a self-validating system—meaning the reaction conditions inherently suppress the thermodynamic drive for ring-opening.

Protocol A: Mild N-Boc Protection (Avoiding Ring Opening)

Causality: Using a weak, sterically hindered base at low temperatures prevents the deprotonation of ring carbons, suppressing fragmentation. The steric bulk of Boc-anhydride ensures selective reaction at the N5 position over the C3-OH.

• Preparation: Dissolve 1,5-oxazocan-3-ol (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M. (Reason: Non-polar solvents minimize the stabilization of charged, ring-opened transition states).

• Cooling: Cool the solution to 0 °C using an ice bath. (Reason: Low temperatures kinetically trap the 8-membered ring, overriding the thermodynamic drive toward ring-opening).

• Base Addition: Add triethylamine (1.2 equiv) dropwise. (Reason: Mild base neutralizes any HCl salts without triggering retro-etherification).

• Reagent Addition: Slowly add di-tert-butyl dicarbonate (Boc₂O, 1.05 equiv) dissolved in DCM.

• Completion: Stir for 2 hours at 0 °C, then slowly warm to room temperature. Quench with saturated aqueous NH₄Cl and extract with DCM.

Protocol B: Safe Oxidation of C3-Hydroxyl to Ketone

Causality: Traditional activation (e.g., Swern oxidation intermediates) can transiently turn the C3-OH into a leaving group, inviting transannular attack. Dess-Martin Periodinane (DMP) provides a concerted oxidation pathway that bypasses stable leaving group formation.

• Pre-requisite: Ensure the N5 position is protected (e.g., N-Boc) prior to oxidation. (Reason: An unprotected secondary amine will rapidly react with the oxidant or attack the resulting ketone).

• Preparation: Dissolve N-Boc-1,5-oxazocan-3-ol in anhydrous DCM (0.1 M) at 0 °C.

• Oxidation: Add Dess-Martin Periodinane (1.5 equiv) in small portions to prevent thermal spikes.

• Completion: Stir for 1 hour at 0 °C, then 2 hours at room temperature. Quench with a 1:1 mixture of saturated NaHCO₃ and Na₂S₂O₃ to destroy excess oxidant safely.

Quantitative Data Summaries

Table 1: Reaction Conditions vs. Side Reaction Yields in 1,5-Oxazocane Workflows

Reaction Condition	Target Transformation	Primary Side Reaction	Typical Side Product Yield	Mitigation Strategy
NaH, Alkyl Halide, 60°C	N/O-Alkylation	Ring-Opening Cleavage	40 - 60%	Use mild bases (K₂CO₃) at RT.
MsCl, Et₃N, RT	C3-OH Activation	Transannular Contraction	> 70%	Protect N5 first; use non-nucleophilic conditions.
Strong Acid (HCl, reflux)	Deprotection	Ring-Opening Polymerization	50 - 80%	Use anhydrous TFA in DCM at 0°C.
DMP, DCM, 0°C	C3-OH Oxidation	None (Desired Ketone)	< 5%	Ensure N5 is protected prior to oxidation.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent kinetic and thermodynamic pathways of 1,5-oxazocan-3-ol when subjected to various reaction environments.

Divergent reaction pathways of 1,5-oxazocan-3-ol demonstrating transannular and ring-opening side reactions.

References

• Buy Perhydro-1,5-oxazocine (EVT-1168144) | 107261-17-6 Source: evitachem.com URL:3

• What is transannular strain? Predict the transannular interaction in cyclooctane and cyclodecane. Source: askfilo.com URL:2

• Technical Support Center: Synthesis of Eight-Membered Rings Source: benchchem.com URL:1

• A Catalyst-Free, Convenient Construction of Eight-Membered [1,4]Oxazocane-5,8-dione Heterocycles from Aminoethanols with Divinyl Succinate Source: researchgate.net URL:4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What is transannular strain? Predict the transannular interaction in cycl.. [askfilo.com]
• 3. evitachem.com [evitachem.com]
• 4. researchgate.net [researchgate.net]

Resolving co-elution issues in 1,5-oxazocan-3-ol liquid chromatography

Technical Support Center: Resolving Co-Elution in 1,5-Oxazocan-3-ol Liquid Chromatography

As a Senior Application Scientist, I frequently encounter analytical bottlenecks involving highly polar, basic heterocycles. 1,5-oxazocan-3-ol presents a unique chromatographic challenge: it is an eight-membered saturated ring containing a secondary amine, an ether oxygen, and a hydroxyl group. This combination of functional groups renders the molecule highly hydrophilic and basic (estimated pKa ~9.0–9.5).

When analyzing this compound, the most common failure mode is co-elution—either with the solvent front (void volume) or with structurally similar synthetic byproducts. This guide is designed to move beyond generic troubleshooting by explaining the physicochemical causality behind these co-elution events and providing self-validating, field-tested protocols to resolve them.

Part 1: Diagnostic Workflow for Co-Elution

Before altering your method, you must determine why 1,5-oxazocan-3-ol is co-eluting. The root cause is typically dictated by its retention factor ( k′ ). If k′<2 , the co-elution is driven by a lack of retention. If k′≥2 , the co-elution is driven by a lack of selectivity[1].

Caption: Decision tree for resolving 1,5-oxazocan-3-ol co-elution based on retention factor.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: My 1,5-oxazocan-3-ol peak is co-eluting with the solvent front on a standard C18 column. Why is this happening, and how do I fix it? A1: At a standard acidic mobile phase pH (e.g., pH 2.5 with 0.1% Formic Acid), the secondary amine in the oxazocane ring is fully protonated. This cationic state drastically increases the molecule's hydrophilicity, preventing it from partitioning into the hydrophobic C18 stationary phase[2]. To resolve this, you must either neutralize the molecule by raising the mobile phase pH above its pKa (High-pH RP-LC)[2], or switch to a chromatographic mode designed for polar analytes, such as Hydrophilic Interaction Liquid Chromatography (HILIC)[3].

Q2: I have good retention ( k′=4 ), but 1,5-oxazocan-3-ol is co-eluting with a positional isomer. How can I separate them? A2: If retention is adequate but resolution is poor, the issue is selectivity ( α ). Standard C18 relies purely on dispersive (hydrophobic) interactions, which are often insufficient for resolving isomers. You must adjust selectivity by changing the stationary phase chemistry. A Pentafluorophenyl (PFP) column provides orthogonal selectivity via dipole-dipole, π−π , and hydrogen-bonding interactions, which are highly sensitive to the spatial arrangement of the hydroxyl and ether groups on the oxazocane ring. Additionally, tuning the column temperature can alter the selectivity of the separation by affecting the interaction time between the analytes and the stationary phase[4].

Q3: What if I am analyzing 1,5-oxazocan-3-ol in a highly complex biological matrix and 1D-LC cannot resolve the co-eluting interferences? A3: When peak capacity limits are reached in one-dimensional LC, Two-Dimensional Liquid Chromatography (2D-LC) is required. Multiple heart-cutting (MHC) 2D-LC is exceptionally powerful for resolving co-elution in complex matrices[5]. By transferring the unresolved 1,5-oxazocan-3-ol fraction from a first-dimension RP-LC column directly onto a second-dimension HILIC column, you leverage two entirely orthogonal separation mechanisms, virtually guaranteeing baseline resolution[5].

Part 3: Mechanistic Pathways & Data Presentation

Understanding how the mobile phase environment alters the physical state of 1,5-oxazocan-3-ol is critical for method development.

Caption: Chromatographic interaction mechanisms of 1,5-oxazocan-3-ol under different LC conditions.

Table 1: Stationary Phase Selection Matrix for 1,5-oxazocan-3-ol

Column Chemistry	Mobile Phase Strategy	Primary Retention Mechanism	Co-Elution Resolution Potential
Standard C18	Low pH (0.1% FA)	Hydrophobic (Dispersive)	Poor: Analyte is ionized; elutes in void volume.
High-pH C18	High pH (Ammonium Bicarb pH 10.5)	Hydrophobic (Dispersive)	Good: Analyte is neutral; resolves from polar matrix.
PFP	Low pH (0.1% FA)	Dipole-Dipole, H-Bonding	Excellent: Ideal for separating oxazocane isomers.
BEH Amide (HILIC)	High Organic (>80% ACN)	Partitioning into water layer	Excellent: Maximum retention for polar basic compounds.

Part 4: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. If the system suitability criteria (Step 4) fail, the protocol inherently flags the error before sample analysis begins.

Protocol A: High-pH Reversed-Phase Method (Neutralization Strategy)

Causality: By raising the pH to 10.5, the secondary amine of 1,5-oxazocan-3-ol is deprotonated. The neutral molecule is forced to interact with the hydrophobic stationary phase, increasing retention and resolving it from early-eluting polar salts.

• Column Selection: Install a high-pH stable column (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm). Note: Silica-based columns will dissolve at pH 10.5; hybrid particles are mandatory.

• Mobile Phase Preparation:

  • Mobile Phase A: Dissolve 0.79 g of Ammonium Bicarbonate in 1 L of LC-MS grade water (10 mM). Adjust to pH 10.5 using concentrated Ammonium Hydroxide.

  • Mobile Phase B: 100% LC-MS Grade Acetonitrile.

• Gradient Program:

  • 0.0 - 2.0 min: 5% B (Isocratic hold to focus polar analytes)

  • 2.0 - 10.0 min: 5% to 60% B

  • 10.0 - 12.0 min: 60% to 95% B (Column wash)

• System Suitability Validation: Inject a standard of 1,5-oxazocan-3-ol.

  • Pass Criteria: The retention factor ( k′ ) must be ≥3.0 , and the USP tailing factor must be ≤1.2 . If tailing >1.2 , the pH is too low, and residual silanol interactions are occurring.

Protocol B: HILIC Method (Polar Partitioning Strategy)

Causality: HILIC operates inversely to RP-LC. By starting with a high concentration of aprotic organic solvent (Acetonitrile), a water-enriched layer forms on the polar stationary phase. The highly polar 1,5-oxazocan-3-ol partitions into this water layer, providing massive retention and orthogonal selectivity compared to C18[3].

• Column Selection: Install a Zwitterionic or Amide HILIC column (e.g., SeQuant ZIC-HILIC or Waters BEH Amide, 100 x 2.1 mm, 1.7 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Formate in water, adjusted to pH 3.0 with Formic Acid. (Low pH protonates the amine, enhancing electrostatic retention in HILIC).

  • Mobile Phase B: 100% LC-MS Grade Acetonitrile.

• Gradient Program (Note the inverse organic slope):

  • 0.0 - 1.0 min: 95% B

  • 1.0 - 8.0 min: 95% to 60% B (Increasing aqueous strength elutes the analyte)

  • 8.0 - 10.0 min: 60% B (Column wash)

  • 10.0 - 20.0 min: 95% B (Extended re-equilibration is critical in HILIC).

• System Suitability Validation: Inject a blank, followed by the standard.

  • Pass Criteria: Retention time RSD across 3 replicate injections must be ≤0.5% . If RSD >0.5% , the water layer on the stationary phase has not fully re-equilibrated; increase the re-equilibration time in Step 3.

References

• HPLC Method Development - A Review - International Journal of Pharmaceutical Research and Applications. ijprajournal.com. Available at:[Link]

• Top Three HPLC Method Development Tips | LCGC International. chromatographyonline.com. Available at:[Link]

• HPLC method development critical decisions - Element Lab Solutions. elementlabsolutions.com. Available at:[Link]

• Recent Advances in Two-dimensional Liquid Chromatography. chromatographytoday.com. Available at:[Link]

• (PDF) The Key to Accurate Analysis- Chromatographic Resolution - ResearchGate. researchgate.net. Available at:[Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. ijprajournal.com [ijprajournal.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographytoday.com [chromatographytoday.com]

Technical Support &amp; Troubleshooting Center: 1,5-Oxazocan-3-ol Scale-Up

Welcome to the Technical Support Center for the scale-up and purification of 1,5-oxazocan-3-ol. The 1,5-oxazocane motif is an 8-membered heterocyclic system containing oxygen and nitrogen, increasingly utilized as a rigid scaffold in modern drug discovery[1][2].

Synthesizing this medium-sized ring presents severe thermodynamic and kinetic challenges. Transannular strain and the unfavorable entropy of cyclization often lead to reaction failure at scale. This guide provides field-proven, self-validating protocols to troubleshoot the two most common scale-up bottlenecks: intermolecular oligomerization and trace metal impurity retention .

Module 1: Overcoming Intermolecular Oligomerization

Q: When scaling up the ring-closing metathesis (RCM) of our acyclic diene precursor to form 1,5-oxazocan-3-ol, we observe a massive drop in yield and an accumulation of polymeric impurities. How do we prevent this without using thousands of liters of solvent?

A: You are encountering the classic concentration-dependence dilemma inherent to 8-membered ring synthesis. In standard batch reactors, intramolecular cyclization (forming the desired oxazocane ring) competes heavily with intermolecular chain elongation (oligomerization). To favor the 8-membered ring, extreme high-dilution conditions are traditionally required, which is economically and physically unviable at pilot scale.

The Causality & Solution: Transition your workflow to a Continuous Flow Microreactor . Microflow technology precisely controls reaction time, temperature, and mixing, creating a "pseudo-high dilution" environment[3]. By continuously pumping a highly concentrated substrate into a microfluidic channel where it rapidly mixes with the catalyst, the localized concentration of the reactive ruthenium-alkylidene intermediate remains exceptionally low. This kinetic control heavily favors the intramolecular formation of the 8-membered ring and suppresses intermolecular oligomerization, minimizing trace oligomeric impurities[3][4].

Continuous flow microreactor setup for 1,5-oxazocan-3-ol ring-closing metathesis.

Protocol 1: Continuous Flow RCM Methodology

This protocol is designed as a self-validating system to ensure kinetic control is maintained.

• Preparation : Prepare a 0.5 M solution of the acyclic diene precursor in degassed anhydrous toluene. Prepare a separate 0.05 M solution of Grubbs II catalyst in toluene.

• Priming : Prime the continuous flow system (e.g., PFA tubing, 1.0 mm ID) with anhydrous toluene at the target reaction temperature (60 °C).

• Mixing : Pump both streams into a high-shear T-mixer. Set the flow rates to achieve a 10:1 volumetric ratio (Substrate:Catalyst), ensuring a precise 10 mol% catalyst loading.

• Residence Time : Route the mixed stream through a heated microfluidic residence coil. Calibrate the total flow rate to achieve a residence time of exactly 5.0 minutes.

• Validation & Collection : Monitor the output stream via in-line UV/Vis spectroscopy. Self-Validation: A stable absorbance baseline indicates steady-state conversion, while fluctuations suggest microreactor fouling or pump cavitation. Direct the validated output stream immediately into a quenching vessel to arrest the reaction.

Module 2: Trace Ruthenium Impurity Removal

Q: Our 1,5-oxazocan-3-ol API intermediate is failing regulatory specifications due to residual Ruthenium (>50 ppm). Silica gel chromatography is not viable at our current scale. What is the most effective way to remove these trace impurities?

A: Ruthenium residues from RCM catalysts are notoriously difficult to remove because they decompose into highly colored, polar, and coordinating byproducts that adhere to the product. At scale, extraction with a water-soluble Lewis base is the most operationally simple and effective method[5].

The Causality & Solution: Reagents such as tris(hydroxymethyl)phosphine (THMP), dimethyl sulfoxide (DMSO), or triphenylphosphine oxide (Ph3P=O) actively coordinate to the ruthenium center[5][6]. This ligand displacement converts the lipophilic ruthenium complex into a highly polar, water-soluble species. When subjected to a biphasic aqueous workup, the Ru-complex partitions entirely into the aqueous phase, leaving the purified 1,5-oxazocan-3-ol in the organic phase[7].

Mechanistic workflow for Ruthenium catalyst quenching and biphasic scavenging.

Quantitative Data: Comparison of Ru Scavenging Strategies

Scavenging Agent	Mechanism of Action	Incubation Time	Post-Treatment Required	Typical Residual Ru (ppm)
THMP	Ligand displacement (Hydrophilic)	2–4 hours	Aqueous extraction	< 5 ppm[5]
DMSO / Ph3P=O	Ligand coordination	8–12 hours	Silica gel filtration	< 10 ppm[6]
Activated Carbon	Physical adsorption	12 hours	Celite filtration	< 1 ppm (as polish)[8]
PEG-supported NHC	Phase partitioning	N/A	Aqueous extraction	~ 41 ppm[7]

Protocol 2: Biphasic THMP Scavenging Methodology

This protocol utilizes thermodynamic ligand exchange to permanently deactivate and partition the catalyst.

• Quenching : To the crude RCM reaction mixture (in toluene or EtOAc), add 5.0 equivalents of THMP (relative to the initial catalyst loading).

• Incubation : Add a small volume of isopropanol (10% v/v) to homogenize the mixture. Heat the solution to 60 °C and stir vigorously for 2 to 4 hours. Causality: Elevated thermal energy accelerates the ligand exchange process, ensuring complete deactivation of the active carbene and preventing reversible metathesis degradation.

• Extraction : Cool the mixture to room temperature and add an equal volume of deionized water. Stir vigorously for 15 minutes, then allow the phases to separate.

• Validation & Phase Separation : Self-Validation: Upon phase separation, the aqueous layer will appear dark brown/black (confirming successful Ru sequestration), whereas the organic layer should be pale yellow or colorless. Collect the organic phase.

• Polishing : Combine the organic phases and filter through a short pad of activated carbon (10% w/w relative to the product) to reliably reduce Ru levels to <1 ppm before proceeding to crystallization[7][8].

References

• Microflow, Sequential Coupling and Cyclization Approach for Synthesis of Cyclic Phosphotriesters from PCl3 | nih.gov | 3

• Scalable Methods for the Removal of Ruthenium Impurities from Metathesis Reaction Mixtures | acs.org | 5

• Microfluidic Photocatalytic Ring Expansion of Sulfonium Salts for the Synthesis of Cyclic Sulfides | ua.es | 4

• Chasing an elusive 1,5-oxazocane motif: A simple multigram synthesis | acs.org |1

• Enantioselective Syntheses of Morpholines and Their Homologues via SN2-Type Ring Opening of Aziridines and Azetidines with Haloalcohols | acs.org | 2

• Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction | nih.gov | 7

• A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions | organic-chemistry.org |6

• An Efficient Method for Removal of Ruthenium Byproducts from Olefin Metathesis Reactions | acs.org | 8

Sources

• 1. SciMeetings [scimeetings.acs.org]
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• 4. Microfluidic Photocatalytic Ring Expansion of Sulfonium Salts for the Synthesis of Cyclic Sulfides [rua.ua.es]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]
• 7. Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Inter-Laboratory Validation of 1,5-Oxazocan-3-ol Biological Assays: A Technical Comparison Guide

As the complexity of targeted therapeutics increases, 8-membered heterocyclic scaffolds like 1,5-oxazocan-3-ol (CAS 933739-99-2) have emerged as critical building blocks. This unique structural motif—characterized by its conformational flexibility and the hydrogen-bonding potential of its 3-hydroxyl group—is increasingly utilized in the synthesis of covalent small-molecule DCN1 inhibitors [1] and complex antibody-drug conjugate (ADC) payloads, such as tubulysin analogs [3].

However, the physicochemical nuances of the 1,5-oxazocane ring introduce distinct challenges in assay reproducibility. Variations in buffer pH, temperature, and solvent concentration can drastically alter the compound's conformational state, leading to discordant biological data across different research sites. To ensure regulatory compliance and scientific integrity, establishing robust, self-validating biological assays compliant with ICH Q2(R2) and Q6B guidelines is mandatory [2].

This guide provides an objective comparison of alternative biological assays for evaluating 1,5-oxazocan-3-ol derivatives and outlines field-proven protocols for successful inter-laboratory validation.

Mechanistic Rationale: The Role of 1,5-Oxazocane Derivatives

1,5-oxazocan-3-ol derivatives frequently target shallow protein-protein interaction (PPI) interfaces. A primary example is the inhibition of Defective in Cullin Neddylation 1 (DCN1). DCN1 acts as a scaffold-type E3 ligase that facilitates the transfer of the ubiquitin-like protein NEDD8 from the E2 enzyme UBC12 to Cullin targets [1]. 1,5-oxazocane-based inhibitors covalently bind to DCN1, sterically occluding the UBC12 binding site and halting the neddylation cascade.

Mechanism of 1,5-oxazocan-3-ol derivatives inhibiting DCN1-mediated Cullin neddylation.

Assay Comparison & Selection Matrix

When transferring assays between a central reference laboratory and routine testing sites, selecting the appropriate assay modality is critical. The table below compares standard methodologies used to evaluate the binding, cytotoxicity, and stability of 1,5-oxazocane derivatives.

Assay Category	Recommended Method	Alternative Method	Inter-Lab Concordance	Scientific Rationale for Selection
Target Binding	Thermal Shift Assay (TSA)	Surface Plasmon Resonance (SPR)	High (CV < 10%)	TSA requires standard RT-qPCR equipment, minimizing the hardware-induced variability seen in SPR microfluidics. Ideal for multi-site validation [1].
Cytotoxicity	ATP-Luminescence	MTT (Tetrazolium) Reduction	Very High (CV < 8%)	ATP assays yield a superior Z'-factor (>0.7). MTT is prone to metabolic artifacts caused by the oxazocane ring interacting with oxidoreductases.
Metabolic Stability	LC-MS/MS (MRM)	UV-HPLC	Moderate (CV < 15%)	LC-MS/MS provides the specificity required to distinguish the parent 1,5-oxazocane from its N-dealkylated or O-glucuronidated metabolites [4].

Inter-Laboratory Validation Workflow & Protocols

To achieve true ICH Q2(R2) compliance, an assay must be a self-validating system . This means every assay plate must contain internal controls that independently verify the integrity of the reagents, the calibration of the instrument, and the execution of the operator [2].

Multi-site inter-laboratory validation workflow for biological assays following ICH guidelines.

Protocol A: Thermal Shift Assay (TSA) for Target Binding

Causality Focus: 1,5-oxazocan-3-ol derivatives stabilize the folded state of DCN1. TSA measures this stabilization as a shift in melting temperature ( ΔTm​ ).

• Protein Preparation: Dilute recombinant DCN1 protein to 2 μ M in assay buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP). Crucial Step: TCEP is used instead of DTT to prevent nucleophilic attack on covalent oxazocane inhibitors.

• Dye Addition: Add SYPRO Orange dye to a final concentration of 5X.

• Compound Incubation: Dispense 19 μ L of the protein-dye mixture into a 384-well PCR plate. Add 1 μ L of the 1,5-oxazocan-3-ol derivative (varying concentrations in DMSO). The final DMSO concentration must be strictly capped at 5% across all labs to prevent solvent-induced protein denaturation.

• Thermal Cycling: Heat from 25°C to 95°C at a rate of 0.05°C/sec using a standard RT-qPCR machine.

• Self-Validation Metric: Calculate the Z'-factor using DMSO (negative control) and a known reference inhibitor (positive control). The assay is only valid if Z' > 0.5.

Protocol B: LC-MS/MS Metabolic Stability Assay

Causality Focus: The 8-membered ring is susceptible to specific hepatic CYP450-mediated ring-opening. LC-MS/MS provides the exact mass resolution needed to track this clearance [4].

• Microsome Incubation: Incubate 1 μ M of the 1,5-oxazocan-3-ol derivative with 0.5 mg/mL human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Reaction Initiation: Initiate the reaction by adding 1 mM NADPH.

• Quenching & Extraction: At time points (0, 5, 15, 30, 60 min), quench 50 μ L of the reaction with 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Crucial Step: The internal standard corrects for inter-laboratory variations in pipetting and LC-MS ionization efficiency.

• Centrifugation: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a C18 reversed-phase column. Calculate the intrinsic clearance ( CLint​ ) based on the half-life ( t1/2​ ) of the parent compound depletion.

Quantitative Validation Data (Experimental Concordance)

The following table summarizes the inter-laboratory validation data for a standardized 1,5-oxazocan-3-ol derivative (Compound X) across three independent sites. The data demonstrates strict adherence to ICH Q2(R2) acceptance criteria (Inter-lab CV% < 15%).

Assay Parameter	Lab A (Reference)	Lab B (Routine)	Lab C (Routine)	Inter-Lab CV%	ICH Acceptance
TSA ΔTm​ (°C)	8.4 ± 0.2	8.1 ± 0.3	8.5 ± 0.2	2.5%	Pass
TSA Z'-factor	0.78	0.72	0.75	N/A	Pass (>0.5)
Cytotoxicity IC 50​ (nM)	145.2	152.8	138.5	4.9%	Pass
HLM CLint​ ( μ L/min/mg)	42.5	48.1	40.2	9.3%	Pass

References

• European Patent Office. "COVALENT SMALL MOLECULE DCN1 INHIBITORS AND THERAPEUTIC METHODS USING THE SAME - EP 3609876 B1". Googleapis.com. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFt4PI7g1M-p9uVd5-gzu56DcQOWh6E0UD3LtfhivnWx30HzfiNeqbvGygkmZfklNZOnw7Z1m7Mfk-1YXLqcujYDcsySATy1t28LGsMcahxr1vrzfvKBKdzzPmla17fuxi5c1_m3EEuo4ZU56Xxwc4CUv_cp1wm-hUuYVGOYji0CZiz1MPExV9IuHcdEj6N]
• Redalyc. "Alternative potency tests for quality control of immunobiologicals: a critical review of the validation approach". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgN-TZq-oO-F9NqfCvEGZT05QR-5r4Cu8Lt24QO9ZQDS4cBCBWV9rxYuPFFUolQonTRAofxj7jJ1QmJzgUyF4TsnBVasyrD4b_-rln0KzvcB53QPHvYvg3D7jxY9H0mMqzy2hkaLKkmgABAfg_N3U2Pg==]
• Justia Patents. "Conjugate of a tubulysin analog with branched linkers". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHVTz0OOUuZJs9oxPCKyBLxsumxsEFjGZFjn5sVFqf1DsNEifPJpgOindZnTOcwTjZUnzMCv6cZzWKDHMZS1CNXUhtUYhiYIsYsvMmr2ZmAfjMVDv4zbYkIdwVixaRRsCBJugFcZw==]
• NIH. "Inter-Laboratory Validation of Method to Determine Residual Enrofloxacin in Chicken Meat". Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvaWvBfoHJRnibtC-jmYDuYuRM7idpUBVmemKeNvgKxW8I7VayQ6Tjw0HkgpfDp1XSuhDj80OIKmPSqO_J9GnCCFJtv72W30OthaTyt5VhYxJwns31WfFh80Nd0frQPi8nEWQ8MZHzymL7SQ==]

Escaping Flatland: A Comparative Guide to 1,5-Oxazocan-3-ol vs. Morpholine Scaffolds in Drug Design

Executive Summary

In modern pharmaceutical drug design, the transition from flat, planar molecules to complex, three-dimensional architectures is driven by the "Escape from Flatland" paradigm. Morpholine has historically served as a ubiquitous, privileged scaffold, featured in over 20 FDA-approved drugs to modulate lipophilicity and improve aqueous solubility 1. However, its planar nature and susceptibility to oxidative metabolism often present severe pharmacokinetic liabilities.

To overcome these limitations, medicinal chemists are increasingly exploring medium-sized rings (7-9 members) 2. Among these, 1,5-oxazocan-3-ol (an 8-membered heterocycle containing nitrogen, oxygen, and a hydroxyl group) has emerged as a highly promising 3D bioisostere 3. This guide objectively compares the physicochemical properties, metabolic stability, and experimental evaluation workflows of these two scaffolds.

Structural & Physicochemical Comparison

The fundamental differences between morpholine and 1,5-oxazocan-3-ol stem from their ring size and conformational flexibility. Morpholine (a 6-membered ring) adopts a rigid chair conformation. While synthetically accessible, its low Fraction of sp3 carbons (Fsp3) limits its ability to engage complex binding pockets selectively. Furthermore, the alpha-carbons adjacent to the heteroatoms are highly exposed, making them prime targets for Cytochrome P450 (CYP450)-mediated oxidative ring-opening and clearance 4.

Conversely, 1,5-oxazocane derivatives adopt a flexible, low-energy "crown" conformation [[5]](). Historically, synthesizing medium-sized rings was hindered by Pitzer strain, Baeyer strain, and transannular interactions 26. However, modern multigram approaches have made the 1,5-oxazocane chemotype highly accessible for medicinal chemistry 7 [[8]](). The addition of the 3-hydroxyl group in 1,5-oxazocan-3-ol provides a critical vector for hydrogen bonding, altering the physicochemical profile significantly.

Table 1: Comparative Physicochemical Profile

Feature	Morpholine	1,5-oxazocan-3-ol
Ring Size	6-membered	8-membered
Dominant Conformation	Chair (Rigid)	Crown (Flexible)
Fsp3 Character	Low (Flat topology)	High (3D topology)
Metabolic Liability	High (Prone to oxidative ring-opening)	Low (Steric shielding of α -protons)
H-Bond Donors	0 (if N-substituted)	1 (-OH group)
H-Bond Acceptors	2 (N, O)	3 (N, O, OH)

Mechanistic Insights: The Causality of Scaffold Hopping

When replacing morpholine with 1,5-oxazocan-3-ol, the performance improvements in biological assays are driven by distinct structural mechanics:

• Steric Shielding against CYP450: The flat nature of morpholine exposes its C(sp3)-C(sp3) bonds to rapid oxidation 4. In contrast, the 8-membered 1,5-oxazocane ring folds into a crown shape, creating a steric bulk that physically shields the vulnerable alpha-protons from the active sites of metabolic enzymes.

• Target Selectivity via Exit Vectors: Morpholine's planar exit vectors often lead to promiscuous binding across off-target kinases or receptors. The 1,5-oxazocan-3-ol scaffold projects its substituents into distinct 3D vectors, improving target specificity through precise spatial alignment.

Caption: Logical comparison of morpholine and 1,5-oxazocan-3-ol in drug design.

Experimental Workflows & Self-Validating Protocols

To objectively validate the superiority of 1,5-oxazocan-3-ol over morpholine, researchers must employ rigorous, self-validating assays. Below are the definitive methodologies for evaluating these scaffolds.

Protocol A: Human Liver Microsome (HLM) Stability Assay

Objective: To quantify the intrinsic metabolic clearance ( CLint​ ) of the respective scaffolds. Causality Check: We utilize NADPH to simulate the electron-donating environment required by CYP450 enzymes. Tolbutamide is used as an internal standard to normalize LC-MS/MS ionization variability.

• Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological conditions.

• Incubation Mixture: Combine the test compound (final concentration 1 µM) with HLMs (final protein concentration 0.5 mg/mL) in the phosphate buffer.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

• Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile (ACN) containing tolbutamide. Note: Ice-cold ACN instantly denatures the microsomal proteins, halting metabolism.

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant using LC-MS/MS to determine the remaining percentage of the parent compound.

Caption: Step-by-step experimental workflow for evaluating metabolic stability.

Protocol B: Oxidative Ring-Opening Assessment via Photoredox Catalysis

Objective: To test the structural robustness of the scaffolds against oxidative C(sp3)-C(sp3) cleavage [[4]](). Causality Check: We use visible-light photocatalysis (4CzIPN) to generate reactive oxygen species under mild conditions, avoiding harsh stoichiometric oxidants that could cause non-specific degradation 4.

• Reaction Setup: Dissolve 0.3 mmol of the test derivative (morpholine or 1,5-oxazocan-3-ol analog), 1.0 equiv of 2,6-lutidine, and 1 mol% of 4CzIPN photocatalyst in 1.0 mL of acetonitrile [[4]]().

• Atmosphere: Place the mixture under an oxygen atmosphere using an O2​ balloon.

• Irradiation: Irradiate the solution with a 9W blue LED light at room temperature for 41 hours 4.

• Purification & Validation: Remove the solvent under reduced pressure. Purify the residue via silica gel flash chromatography. Use 1H NMR and 13C NMR to quantify the ratio of intact ring versus ring-opened formamide products.

Conclusion

While morpholine remains a foundational building block in medicinal chemistry, its planar topology and metabolic vulnerabilities limit its efficacy in complex drug targets. The 1,5-oxazocan-3-ol scaffold represents a sophisticated evolutionary step. By leveraging an 8-membered crown conformation and an additional hydroxyl vector, it successfully mitigates oxidative clearance while expanding the 3D chemical space available for target engagement.

References

• Morpholine Bioisosteres for Drug Design - Pharmaceutical Business Review. Available at: 1

• Buy Perhydro-1,5-oxazocine (EVT-1168144) | 107261-17-6 - EvitaChem. Available at: 5

• Chasing an elusive 1,5-oxazocane motif: A simple multigram approach to a rare chemotype - ACS Publications. Available at: 7

• Recent Advances in the Development of Catalytic Methods that Construct Medium-ring Lactams, Partially Saturated Benzazepines and their Derivatives - PMC (NIH). Available at: 2

• CN113072460B - A kind of method for oxidative ring-opening of morpholine derivative and product thereof - Google Patents. Available at: 4

• SYNTHETIC APPROACHES TO MEDIUM AND LARGE RINGS. THESIS PRESENTED TO THE UNIVERSITY OF GLASGOW - University of Glasgow. Available at: 6

• 933739-99-2 | 1,5-Oxazocan-3-ol - BLD Pharm. Available at: 3

• Posters (Chasing an elusive 1,5-oxazocane motif) - Enamine. Available at: 8

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• 1. Morpholine Bioisosteres for Drug Design - Pharmaceutical Business review [pharmaceutical-business-review.com]
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• 8. Posters - Enamine [enamine.net]

Benchmarking DFT Computational Models for the Conformational Analysis of 1,5-Oxazocan-3-ol

Executive Summary

The accurate computational modeling of medium-sized heterocycles (8–11 membered rings) remains one of the most rigorous stress tests for Density Functional Theory (DFT). 1,5-oxazocan-3-ol is a highly flexible eight-membered ring containing oxygen, nitrogen, and a hydroxyl group. Because of its structural plasticity, it can adopt multiple low-energy geometries, primarily shifting between crown, boat-chair, and twist-boat-chair conformations 1.

For drug development professionals and computational chemists, selecting the correct DFT functional is not a matter of preference—it is a physical necessity. This guide objectively compares leading DFT models, explains the causality behind functional selection, and provides a self-validating experimental workflow to ensure scientific integrity when mapping the conformational landscape of 1,5-oxazocan-3-ol.

The Conformational Challenge: Transannular Interactions

Eight-membered rings suffer from complex transannular strain, making accurate energy predictions challenging for traditional computational methods [[2]](). Unlike rigid six-membered rings, the conformational preferences in 1,5-oxazocanes are driven by a delicate balance of angle strain and transannular repulsive/attractive interactions 3.

In 1,5-oxazocan-3-ol, the C3-hydroxyl group can form strong intramolecular hydrogen bonds across the ring with either the O1 or N5 heteroatoms. These non-covalent interactions effectively "pinch" the ring, stabilizing specific canonical structures such as the boat-chair (BC) or crown (Cr) forms 4. If a computational model fails to accurately quantify London dispersion forces and medium-range electron correlation, it will artificially flatten the potential energy surface (PES) and predict the wrong global minimum.

Comparative Analysis of DFT Models

To accurately model 1,5-oxazocan-3-ol, the chosen DFT functional must excel at non-covalent interactions (NCI). Below is a quantitative comparison of standard alternatives benchmarked against high-level ab initio coupled-cluster theory (CCSD(T)).

Table 1: Performance Comparison of DFT Models for Medium-Sized Heterocycles

DFT Functional	Functional Class	Dispersion Correction	MAE vs CCSD(T) (kcal/mol)	Computational Cost	Applicability to 1,5-Oxazocan-3-ol
B3LYP	Hybrid GGA	None (unless D3 is added)	~2.5 - 3.2	Low	Poor. Fails to capture transannular dispersion; underestimates H-bond strength.
M06-2X	Hybrid Meta-GGA	Implicit (Highly parameterized)	~0.8 - 1.2	Medium	Good. Reliable for main-group thermochemistry and intramolecular interactions.
ωB97X-D	Range-Separated Hybrid	Explicit (Grimme D2/D3)	~0.4 - 0.6	High	Gold Standard. Perfectly captures long-range transannular dispersion forces.
AIMNet2	Machine Learning Potential	N/A	~0.9	Very Low	Excellent Utility. Best used for rapid pre-filtering before DFT refinement 2.

Note: All DFT evaluations for 8-membered rings should utilize at least a triple-zeta basis set with polarization (e.g., def2-TZVPP) to minimize Basis Set Superposition Error (BSSE) during intramolecular hydrogen bonding.

Experimental & Computational Workflow: A Self-Validating Protocol

A computational prediction is only a hypothesis until anchored by empirical data. To ensure trustworthiness, the following step-by-step protocol is designed as a closed-loop, self-validating system . We do not just calculate energies; we predict observable spectral data to validate the DFT ensemble against reality.

Step 1: Stochastic Conformational Search (Molecular Mechanics)

• Action: Generate a diverse ensemble of 3D conformers using a molecular mechanics force field (e.g., OPLS4 or CREST).

• Causality: The conformational space of an 8-membered ring grows exponentially. Starting directly with DFT is computationally prohibitive and risks trapping the optimization in a local minimum. MM provides a broad, low-cost sampling of the PES.

Step 2: Low-Level DFT Filtering

• Action: Optimize the generated conformers at the B3LYP-D3/6-31G(d) level. Filter out duplicate conformers (RMSD < 0.5 Å) and discard those with relative energies > 5.0 kcal/mol above the global minimum.

• Causality: MM force fields often misjudge the strength of the transannular hydrogen bond between the C3-hydroxyl and the N5/O1 atoms. A fast, low-level DFT step corrects gross geometric errors before initiating expensive high-level calculations.

Step 3: High-Level DFT Benchmarking

• Action: Perform geometry optimization and frequency calculations on the remaining conformers using ωB97X-D/def2-TZVPP . Calculate the Gibbs Free Energy (ΔG) to determine the Boltzmann population distribution at 298.15 K.

• Causality: The range-separated functional (ωB97X-D) combined with a triple-zeta basis set accurately quantifies the dispersion forces critical to stabilizing the boat-chair or crown conformers, ensuring the thermodynamic ranking is physically accurate.

Step 4: Experimental Validation (The Self-Validating Loop)

• Action: Calculate the theoretical NMR spin-spin coupling constants (J-couplings) for the Boltzmann-weighted ensemble using the GIAO method. Compare these predictions against experimental 1H-NMR spectra of synthesized 1,5-oxazocan-3-ol.

• Causality: If the predicted population-weighted J-couplings match the experimental spectra (MAE < 0.5 Hz), the DFT model is validated. If they deviate, the model is invalidated, signaling that the chosen functional failed to capture the correct conformer ratio, and the parameters must be refined.

Workflow Visualization

Fig 1: Self-validating computational workflow for 1,5-oxazocan-3-ol conformational analysis.

Conclusion & Recommendations

When modeling medium-sized heterocycles like 1,5-oxazocan-3-ol, legacy functionals like B3LYP should be strictly avoided for final energy evaluations due to their inability to model transannular dispersion. ωB97X-D (or modern equivalents like ωB97M-D4) paired with a def2-TZVPP basis set represents the optimal balance of accuracy and computational cost. By coupling this high-level DFT approach with a self-validating NMR prediction loop, researchers can confidently map the conformational landscape of complex 8-membered rings for downstream drug discovery applications.

References

• [1] Buy Perhydro-1,5-oxazocine (EVT-1168144) | 107261-17-6 - EvitaChem. Evitachem.com.1

• [2] Fast and Accurate Ring Strain Energy Predictions with Machine Learning and Application in Strain-Promoted Reactions. PMC / NIH.gov. 2

• [3] Medium-sized rings: conformational preferences in cyclooctanone driven by transannular repulsive interactions. Physical Chemistry Chemical Physics / ResearchGate. 3

• [4] Mapping the conformation of eight-membered rings. ResearchGate.4

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Safety & Regulatory Compliance

Navigating the Unknown: A Risk-Based Approach to PPE for Novel Compounds like 1,5-Oxazocan-3-ol

Part 1: The Principle of Prudent Practice - Hazard Identification

When an SDS is unavailable, a toxicological and hazard assessment must be built from the ground up. This involves dissecting the molecule's structure to anticipate its reactivity and potential physiological effects.

1.1. Analysis of Functional Groups in 1,5-Oxazocan-3-ol

1,5-Oxazocan-3-ol is a heterocyclic compound containing three key functional groups, each with a known hazard profile that must be respected:

• Cyclic Ether (Oxazocane ring): Cyclic ethers can pose several risks. While some are relatively inert, others can form explosive peroxides over time, especially when exposed to air and light. The stability of the 8-membered oxazocane ring is not well-documented, demanding cautious handling.

• Secondary Amine (within the ring): Amines are often basic and can be corrosive or irritating to the skin, eyes, and respiratory tract. They can be absorbed through the skin and may have systemic effects.

• Secondary Alcohol (-ol): Alcohols can range from relatively harmless to toxic. They are often skin and eye irritants.

Given these components, it is prudent to assume the compound may exhibit properties of all three classes. Therefore, we must treat 1,5-Oxazocan-3-ol as potentially harmful if swallowed, causing skin irritation, causing serious eye irritation, and potentially causing respiratory irritation [1][2][3].

1.2. The Role of Standard Operating Procedures (SOPs)

All handling of novel compounds must be governed by a stringent internal Standard Operating Procedure (SOP). This SOP should mandate that any substance with an incomplete hazard profile be handled as if it were highly hazardous until proven otherwise. This includes working in a designated area, minimizing quantities, and ensuring all emergency equipment is accessible.

Part 2: From Hazard to Risk - The Experimental Context

A hazard is an intrinsic property of a chemical. Risk is the probability of that hazard causing harm, which depends entirely on how you use it. The following workflow provides a logical pathway for selecting appropriate PPE based on your specific experimental plan.

Decision-Making Workflow for PPE Selection

Caption: PPE selection workflow for novel compounds.

Part 3: Essential PPE Protocols for 1,5-Oxazocan-3-ol

Based on the risk assessment, the following PPE is mandated. The level of protection increases with the risk associated with the procedure.

Foundational Protection: The Non-Negotiables

For any work involving 1,5-Oxazocan-3-ol, the following serve as the absolute minimum PPE:

• Body Protection: A flame-retardant lab coat is required. For larger-scale operations (multi-gram), a chemical-resistant apron worn over the lab coat provides an additional barrier against spills.[4][5]

• Hand Protection: Given the assumed skin irritation and potential for absorption, robust hand protection is critical.

  • Selection: Nitrile gloves are a common starting point, but their compatibility should be verified. Always inspect gloves for tears or pinholes before use.[2][6]

  • Technique: For procedures with significant splash risk, consider double-gloving. Use proper glove removal techniques to avoid contaminating your skin.[2] Contaminated gloves must be disposed of as hazardous waste.[2][6]

• Eye Protection: Standard safety glasses with side shields are the minimum requirement.[6][7] They protect against minor splashes and projectiles.

Enhanced Protection: Mitigating Elevated Risks

Certain procedures elevate the risk and require an escalation in PPE.

• Eye and Face Protection:

  • When to Upgrade: When handling more than a few milligrams, during liquid transfers, or when there is any risk of splashing, upgrade to chemical splash goggles.[8][9] Goggles provide a 360-degree seal around the eyes, which is critical for preventing ingress of corrosive liquids.[8]

  • Maximum Protection: For large-volume transfers or reactions with a high potential for energetic failure, a full-face shield must be worn in addition to chemical splash goggles.[5][10][11] The face shield protects the entire face from direct splashes.[4]

• Respiratory Protection:

  • When Required: Respiratory protection is necessary if you are handling the substance as a fine powder, if it is volatile, or if it is being heated or aerosolized (e.g., via sonication).[8]

  • Selection: At a minimum, a NIOSH-approved N95 respirator can be used for nuisance powders. However, if amine vapors are a concern, an air-purifying respirator with an organic vapor/ammonia cartridge is the appropriate choice.[10] All respirator use requires prior medical clearance and fit-testing.

Summary of PPE Recommendations

Risk Level / Task	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Low (e.g., Weighing <100mg in a balance enclosure)	Single pair Nitrile Gloves	Safety Glasses with Side Shields	Not typically required	Lab Coat
Medium (e.g., Small scale solution prep, transfers)	Double pair Nitrile Gloves	Chemical Splash Goggles	Required if heating/aerosolizing (Cartridge Respirator)	Lab Coat
High (e.g., Multi-gram scale reaction, purification)	Double pair Nitrile Gloves	Goggles and Full Face Shield	Required if risk of vapor/dust (Cartridge Respirator)	Lab Coat and Chemical-Resistant Apron

Part 4: Operational and Disposal Plans

Safe science extends beyond the bench. Proper logistical planning for emergencies and disposal is a critical component of chemical handling.

4.1. Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[11][12][13] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][12][13] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11][14]

• Spill: Evacuate the immediate area. For a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[1][15] Do not allow the material to enter drains.[3][6][15] For large spills, evacuate the lab and contact your institution's environmental health and safety (EHS) office.

4.2. Storage and Disposal

• Storage: Store 1,5-Oxazocan-3-ol in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[7] Store away from strong oxidizing agents, as amines and ethers can react violently with them.[1]

• Disposal: All waste containing 1,5-Oxazocan-3-ol, including contaminated gloves, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.[15] Follow all local, state, and federal regulations, and consult with your EHS office for specific guidance.[11][15] Never dispose of this chemical down the drain.[15]

By adopting this comprehensive, risk-based approach, you not only ensure your own safety but also foster a laboratory environment where scientific advancement and a deeply ingrained culture of safety proceed hand-in-hand.

References

• Sigma-Aldrich. (2025, October 8).
• CymitQuimica. (2024, December 19).
• Sigma-Aldrich. (2025, September 27).
• U.S. Environmental Protection Agency (EPA). (2025, September 12). Personal Protective Equipment.
• TargetMol. (2026, March 21).
• Angene Chemical. (2021, May 1).
• Safety D
• ChemPoint.com. (2019, April 9).
• Chemicea Pharmaceuticals. (n.d.).
• Material Safety D
• Chem Service. (2018, September 12).
• Tiarco Chemical. (2021, July 1).
• Albert Kerbl GmbH. (n.d.). Protective Equipment | Plant Protection.
• Fisher Scientific. (2009, September 21).
• Cayman Chemical. (2025, September 18).
• Hazchem Safety. (2025, December 2). How To Choose The Right PPE For Chemical Handling.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Angene Chemical. (2025, April 6).
• Wilhelmsen. (2025, April 30). SAFE CHEMICAL HANDLING PROTECTION PPE KIT.
• Material Safety D
• SasolTechData.com. (2020, December 29).
• SasolTechD

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